molecular formula C14H16Cl2N2S B8663089 5-(3,5-Dichlorophenylthio)-4-isopropyl-1,2-dimethyl-1H-imidazole CAS No. 178978-90-0

5-(3,5-Dichlorophenylthio)-4-isopropyl-1,2-dimethyl-1H-imidazole

Cat. No.: B8663089
CAS No.: 178978-90-0
M. Wt: 315.3 g/mol
InChI Key: RFRFFCISKHQSNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3,5-Dichlorophenylthio)-4-isopropyl-1,2-dimethyl-1H-imidazole is a useful research compound. Its molecular formula is C14H16Cl2N2S and its molecular weight is 315.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

178978-90-0

Molecular Formula

C14H16Cl2N2S

Molecular Weight

315.3 g/mol

IUPAC Name

5-(3,5-dichlorophenyl)sulfanyl-1,2-dimethyl-4-propan-2-ylimidazole

InChI

InChI=1S/C14H16Cl2N2S/c1-8(2)13-14(18(4)9(3)17-13)19-12-6-10(15)5-11(16)7-12/h5-8H,1-4H3

InChI Key

RFRFFCISKHQSNU-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(N1C)SC2=CC(=CC(=C2)Cl)Cl)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In dry N,N-dimethylformamide (8 ml) was dissolved 400 mg (1.3 mmol) of 5-(3,5-dichlorophenylthio)-4-isopropyl-2-methyl-1H-imidazole (5a), followed by addition of 80 mg (2.0 mmol) of sodium hydride under ice-cooling. After 5 minutes, 245 mg (1.73 mmol) of methyl iodide was added. After 30 minutes, the reaction mixture was poured in ice-water and extracted with diethyl ether. The extract was washed with water, dried over sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel chromatography (ethyl acetate:n-hexane=1:2) and recrystallized from n-hexane to provide 313 mg (yield 75%) of 5-(3,5-dichlorophenylthio)-1,2-dimethyl-4-isopropyl-1H-imidazole (Compound I-1). mp 95 to 96° C.
Quantity
80 mg
Type
reactant
Reaction Step One
Quantity
245 mg
Type
reactant
Reaction Step Two
Name
5-(3,5-dichlorophenylthio)-4-isopropyl-2-methyl-1H-imidazole
Quantity
400 mg
Type
reactant
Reaction Step Three
Quantity
8 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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